Cas no 24384-87-0 (6-Amino-6-deoxy-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride)

6-Amino-6-deoxy-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride structure
24384-87-0 structure
Product Name:6-Amino-6-deoxy-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride
CAS No:24384-87-0
MF:C9H18ClNO5
MW:255.695922374725
CID:52505
PubChem ID:71776235
Update Time:2025-04-18

6-Amino-6-deoxy-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-6-deoxy-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride
    • 6-AMINO-6-DEOXY-1,2-O-ISOPROPYLIDENE-A-D-GLUCOFURANOSE HCL
    • 6-AMINO-6-DEOXY-1,2-O-ISOPROPYLIDENE-α-D-GLUCOFURANOSE HYDROCHLORIDE
    • 2-(4-Butoxyphenyl)quinoline-4-carboxylicacid
    • (3aR,5R,6S,6aR)-5-[(1R)-2-amino-1-hydroxyethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol;hydrochloride
    • W-202017
    • 6-Amino-6-deoxy-1,2-o-isopropylidene-a-D-glucofuranose hydrochloride
    • 24384-87-0
    • Inchi: 1S/C9H17NO5.ClH/c1-9(2)14-7-5(12)6(4(11)3-10)13-8(7)15-9;/h4-8,11-12H,3,10H2,1-2H3;1H/t4-,5+,6-,7-,8-;/m1./s1
    • InChI Key: QEQNNZBTSSPTPF-XFAJBIDRSA-N
    • SMILES: Cl.O1[C@H]([C@@H](CN)O)[C@@H]([C@@H]2[C@H]1OC(C)(C)O2)O

Computed Properties

  • Exact Mass: 255.08700
  • Monoisotopic Mass: 255.0873504g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.2Ų

Experimental Properties

  • PSA: 94.17000
  • LogP: 0.04560

6-Amino-6-deoxy-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride Related Literature

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